2-[4-(1-benzofuran-2-ylmethyl)-1-(4-methylbenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-(1-benzofuran-2-ylmethyl)-1-[(4-methylphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C23H28N2O2/c1-18-6-8-19(9-7-18)15-25-12-11-24(16-21(25)10-13-26)17-22-14-20-4-2-3-5-23(20)27-22/h2-9,14,21,26H,10-13,15-17H2,1H3
• InChI Key: LECBLZCDJKUKLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2CCO)CC3=CC4=CC=CC=C4O3
• Molecular Formula: C23H28N2O2
• Molecular Weight: 364.5 g/mol

Description

2-[4-(1-benzofuran-2-ylmethyl)-1-(4-methylbenzyl)-2-piperazinyl]ethanol is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 2-[4-(1-benzofuran-2-ylmethyl)-1-(4-methylbenzyl)-2-piperazinyl]ethanol is not fully understood. However, it is believed to act on the serotonergic and dopaminergic systems in the brain, which are involved in regulating mood and behavior.
Biochemical and Physiological Effects
Studies have shown that 2-[4-(1-benzofuran-2-ylmethyl)-1-(4-methylbenzyl)-2-piperazinyl]ethanol has anxiolytic and antidepressant effects in animal models. It has also been shown to increase levels of serotonin and dopamine in the brain, which are neurotransmitters involved in regulating mood and behavior.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(1-benzofuran-2-ylmethyl)-1-(4-methylbenzyl)-2-piperazinyl]ethanol in lab experiments is that it has shown promising results in animal models for the treatment of neurological disorders. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to optimize dosing and predict potential side effects.

Future Directions

There are several future directions for research on 2-[4-(1-benzofuran-2-ylmethyl)-1-(4-methylbenzyl)-2-piperazinyl]ethanol. One area of focus could be to investigate its potential therapeutic effects in humans with neurological disorders such as depression and anxiety. Another area of research could be to further understand the mechanism of action and optimize dosing to minimize potential side effects. Additionally, research could be done to investigate potential applications of this compound in other areas of medicine.

Synthesis Methods

2-[4-(1-benzofuran-2-ylmethyl)-1-(4-methylbenzyl)-2-piperazinyl]ethanol can be synthesized using a multi-step process. The first step involves the reaction of 1-benzofuran-2-carboxaldehyde with 4-methylbenzylamine to form 4-(1-benzofuran-2-ylmethyl)-1-(4-methylbenzyl)piperazine. This intermediate is then reacted with ethylene oxide to produce 2-[4-(1-benzofuran-2-ylmethyl)-1-(4-methylbenzyl)-2-piperazinyl]ethanol.

Scientific Research Applications

2-[4-(1-benzofuran-2-ylmethyl)-1-(4-methylbenzyl)-2-piperazinyl]ethanol has been investigated for its potential therapeutic properties, particularly in the treatment of neurological disorders such as depression and anxiety. Studies have shown that this compound has anxiolytic and antidepressant effects in animal models.